ethyl 3-[(Z)-2-(4-phenyl-1,3-thiazol-2-yl)hydrazono]butanoate

• IUPAC Name: ethyl (3Z)-3-[(4-phenyl-1,3-thiazol-2-yl)hydrazinylidene]butanoate
• InChI: InChI=1S/C15H17N3O2S/c1-3-20-14(19)9-11(2)17-18-15-16-13(10-21-15)12-7-5-4-6-8-12/h4-8,10H,3,9H2,1-2H3,(H,16,18)/b17-11-
• InChI Key: CIZLWKCSMUFYNC-BOPFTXTBSA-N
• Canonical SMILES: CCOC(=O)CC(=NNC1=NC(=CS1)C2=CC=CC=C2)C
• Isomeric SMILES: CCOC(=O)C/C(=N\NC1=NC(=CS1)C2=CC=CC=C2)/C
• Molecular Formula: C15H17N3O2S
• DSSTOX Substance ID: DTXSID201328532
• Molecular Weight: 303.4 g/mol
• Solubility: 13.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 117481-00-2

Description

Ethyl 3-[(Z)-2-(4-phenyl-1,3-thiazol-2-yl)hydrazono]butanoate is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is a thiazole derivative that has been synthesized through a specific method, which will be discussed in detail in the following section. The purpose of

Scientific Research Applications

Ethyl 3-[(Z)-2-(4-phenyl-1,3-thiazol-2-yl)hydrazono]butanoate has potential applications in various areas of scientific research. One of the primary applications of this compound is in the field of medicinal chemistry. It has been shown to exhibit significant anticancer activity against various cancer cell lines. Additionally, it has been studied for its potential use as an antimicrobial agent.

Mechanism of Action

The mechanism of action of ethyl 3-[(Z)-2-(4-phenyl-1,3-thiazol-2-yl)hydrazono]butanoate is not fully understood. However, it has been suggested that the compound may act by inducing apoptosis in cancer cells. Additionally, it has been shown to inhibit the growth of various microbial strains by disrupting the cell membrane.
Biochemical and Physiological Effects
This compound has been shown to exhibit significant biochemical and physiological effects. In vitro studies have demonstrated that the compound can induce apoptosis in cancer cells and inhibit the growth of various microbial strains. Additionally, it has been shown to have low toxicity in normal cells, making it a potential candidate for further development as an anticancer or antimicrobial agent.

Advantages and Limitations for Lab Experiments

One of the primary advantages of ethyl 3-[(Z)-2-(4-phenyl-1,3-thiazol-2-yl)hydrazono]butanoate is its potential as an anticancer or antimicrobial agent. Additionally, the compound has low toxicity in normal cells, making it a potentially safe candidate for further development. However, one limitation of this compound is its complex synthesis method, which may limit its availability for further study.

Future Directions

There are several future directions for the study of ethyl 3-[(Z)-2-(4-phenyl-1,3-thiazol-2-yl)hydrazono]butanoate. One potential direction is to further investigate its mechanism of action in cancer cells and microbial strains. Additionally, the compound could be studied for its potential use as an anti-inflammatory agent or as a treatment for other diseases. Finally, future studies could focus on developing alternative synthesis methods for the compound to increase its availability for further study.
Conclusion
In conclusion, this compound is a synthetic compound that has potential applications in various areas of scientific research. Its complex synthesis method and potential as an anticancer or antimicrobial agent make it an interesting candidate for further study. However, further research is needed to fully understand its mechanism of action and potential applications in other areas of research.